Cas no 1218789-48-0 (3-Bromo-5-isobutoxyphenylboronic acid, pinacol ester)

• Product Name: 3-Bromo-5-isobutoxyphenylboronic acid, pinacol ester
• CAS No: 1218789-48-0
• MF: C₁₆H₂₄BBrO₃
• MW: 355.074964523315
• MDL: MFCD12546587
• CID: 857319
• PubChem ID: 46739681
• Update Time: 2025-05-22

3-Bromo-5-isobutoxyphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-5-isobutoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 3-Bromo-5-isobutoxyphenylboronic acid, pinacol ester
• 2-[3-bromo-5-(2-methylpropoxy)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• DB-366228
• 1218789-48-0
• CS-0174350
• 3-Bromo-5-isobutoxyphenylboronic acid pinacol ester
• DTXSID00675272
• MFCD12546587
• BS-21131
• 1,3,2-Dioxaborolane, 2-[3-bromo-5-(2-methylpropoxy)phenyl]-4,4,5,5-tetramethyl-
• E85024
• 3-Bromo-5-isobutoxyphenylboronic acid,pinacol ester
• AKOS015999369

• MDL： MFCD12546587
• Inchi： 1S/C16H24BBrO3/c1-11(2)10-19-14-8-12(7-13(18)9-14)17-20-15(3,4)16(5,6)21-17/h7-9,11H,10H2,1-6H3
• InChI Key： VVMZHSGGZYYKRX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)OCC(C)C

Computed Properties

• Exact Mass: 354.10000
• Monoisotopic Mass: 354.10019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 469.1±55.0 °C at 760 mmHg
• Flash Point: 237.5±31.5 °C
• PSA: 27.69000
• LogP: 3.78310
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3-Bromo-5-isobutoxyphenylboronic acid, pinacol ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Bromo-5-isobutoxyphenylboronic acid, pinacol ester

3-Bromo-5-isobutoxyphenylboronic Acid, Pinacol Ester

The compound 3-Bromo-5-isobutoxyphenylboronic acid, pinacol ester (CAS No. 1218789-48-0) is a highly specialized intermediate utilized in the field of organic synthesis, particularly in the construction of complex aromatic systems. This compound is a boronic acid derivative, which makes it an ideal substrate for cross-coupling reactions, such as the Suzuki-Miyaura coupling. The presence of the bromine atom at position 3 and the isobutoxy group at position 5 introduces unique electronic and steric properties, making it a versatile building block in modern organic chemistry.

Recent advancements in organometallic chemistry have highlighted the importance of boronic acids and their derivatives as key intermediates in the synthesis of biologically active molecules. The pinacol ester form of this compound is particularly advantageous due to its stability and ease of handling compared to other boronic acid derivatives. This stability is crucial during multi-step synthesis workflows, where maintaining the integrity of reactive intermediates is essential for achieving high yields and purity.

The synthesis of 3-Bromo-5-isobutoxyphenylboronic acid, pinacol ester typically involves a combination of nucleophilic aromatic substitution and boronate esterification. The introduction of the bromine substituent at position 3 is often achieved through electrophilic substitution reactions, while the isobutoxy group at position 5 can be installed via alkoxylation or through pre-existing directing groups during the synthesis process. The formation of the boronate ester involves reaction with pinacol under acidic conditions, ensuring efficient conversion and minimal side reactions.

In terms of applications, this compound has found extensive use in the construction of heterocyclic frameworks and biaryl structures. Its compatibility with palladium-catalyzed cross-coupling reactions has made it a valuable tool in drug discovery programs targeting various therapeutic areas. For instance, recent studies have demonstrated its utility in synthesizing lead compounds for anti-cancer and anti-inflammatory drug development.

The structural features of this compound also make it an excellent candidate for exploring regioselectivity in coupling reactions. The bromine atom at position 3 serves as an activating group for palladium catalysis, while the isobutoxy group at position 5 provides steric hindrance that can influence the regiochemistry of the coupling process. This interplay between electronic and steric effects has been extensively studied in recent publications, shedding light on how these factors can be leveraged to control product selectivity.

From an environmental standpoint, researchers have been exploring greener synthetic routes to produce this compound. The use of microwave-assisted synthesis and catalytic systems with reduced metal loading are among the strategies being investigated to minimize waste generation and improve process efficiency. These advancements not only enhance the sustainability of chemical manufacturing but also align with global efforts to promote eco-friendly practices in pharmaceutical development.

In conclusion, 3-Bromo-5-isobutoxyphenylboronic acid, pinacol ester stands as a testament to the ingenuity and precision required in modern organic synthesis. Its unique combination of functional groups and reactivity make it an indispensable tool for constructing complex molecules with potential therapeutic applications. As research continues to uncover new insights into its properties and applications, this compound will undoubtedly remain a cornerstone in the arsenal of synthetic chemists.